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Compound of Interest

Compound Name: Diethyl 2-hydroxypentanedioate

Cat. No.: B008374 Get Quote

An In-Depth Technical Guide to Diethyl 2-hydroxypentanedioate: Synthesis, Reactivity, and

Application as a Cell-Permeable Oncometabolite Prodrug

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diethyl 2-hydroxypentanedioate (CAS No. 69134-53-8), also widely known as diethyl 2-

hydroxyglutarate, is a pivotal research chemical whose significance has grown substantially

with the discovery of its parent acid, 2-hydroxyglutarate (2-HG), as a key oncometabolite. This

guide provides a comprehensive technical overview of this diester, detailing its chemical

properties, a robust and accessible laboratory synthesis protocol, its characteristic reactivity,

and its primary application as a cell-permeable prodrug to study the profound epigenetic effects

of D-2-HG in cancer biology. By elucidating the causal links between its structure and utility,

this document serves as a practical resource for researchers leveraging this molecule to probe

the mechanisms of tumorigenesis.

Core Identity and Physicochemical Properties
Diethyl 2-hydroxypentanedioate is a bifunctional organic molecule containing a secondary

alcohol and two ethyl ester groups.[1] This structure confers specific solubility and reactivity

characteristics that are central to its utility. The ester groups render the molecule significantly

more lipophilic than its parent dicarboxylic acid, 2-hydroxyglutaric acid, allowing for passive

diffusion across cell membranes.

Table 1: Physicochemical and Structural Data for Diethyl 2-hydroxypentanedioate[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b008374?utm_src=pdf-interest
https://www.benchchem.com/product/b008374?utm_src=pdf-body
https://www.benchchem.com/product/b008374?utm_src=pdf-body
https://www.benchchem.com/product/b008374?utm_src=pdf-body
https://cymitquimica.com/cas/69134-53-8/
https://www.benchchem.com/product/b008374?utm_src=pdf-body
https://cymitquimica.com/cas/69134-53-8/
https://www.chemscene.com/product/69134-53-8.html
https://webbook.nist.gov/cgi/inchi?ID=C69134538&Mask=2000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 69134-53-8

Molecular Formula C₉H₁₆O₅

Molecular Weight 204.22 g/mol

Appearance Colorless to pale yellow liquid

Synonyms
Diethyl 2-hydroxyglutarate, 2-Hydroxyglutaric

acid diethyl ester

Solubility
Soluble in common organic solvents (Ethanol,

DCM); limited in water

Storage 2-8°C, sealed in a dry environment

SMILES CCOC(=O)CCC(C(=O)OCC)O

InChI Key DYLHSDCNOUDICA-UHFFFAOYSA-N

Synthesis: A Practical Laboratory Protocol
The most direct and common method for synthesizing Diethyl 2-hydroxypentanedioate is the

selective reduction of its ketone precursor, diethyl 2-oxopentanedioate (also known as diethyl

α-ketoglutarate). Sodium borohydride (NaBH₄) is the reagent of choice for this transformation

due to its excellent selectivity for aldehydes and ketones, leaving the ester functional groups

intact.[4] It is a safer and more manageable reagent for typical laboratory settings compared to

stronger reducing agents like lithium aluminum hydride (LiAlH₄).[5]

Workflow for Synthesis
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Preparation

Reduction Reaction

Workup & Isolation

Purification

Dissolve Diethyl 2-oxopentanedioate
in Ethanol (95%)

Cool solution in ice bath (0°C)

Slowly add NaBH4
(portion-wise)

Maintain low temp

Stir at 0°C, then warm to RT

Monitor reaction by TLC

Quench with aq. NH4Cl

Upon completion

Extract with Ethyl Acetate

Dry organic layer (Na2SO4)

Concentrate in vacuo

Purify by Flash Chromatography
(Silica gel)

Crude product

Characterize final product
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Alcohol Reactions

Ester Reactions

Diethyl 2-hydroxypentanedioate

Oxidation
(PCC, Swern)forms Diethyl 2-oxopentanedioate

Esterification
(R'COCl, R'COOH)forms C2-ether

Conversion to LG
(TsCl, MsCl)

enables SN2 substitution

Hydrolysis
(NaOH or LiOH)

forms 2-Hydroxyglutaric Acid

Amidation
(Amine, heat)

forms Diamide
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Diethyl 2-hydroxypentanedioate
(Lipophilic, Cell-Permeable)

Passive Diffusion
across Cell Membrane

Delivery

Intracellular Esterases

Hydrolysis

Intracellular Environment

D-2-hydroxyglutarate (D-2-HG)
(Anionic, Active Oncometabolite)

α-Ketoglutarate-Dependent
Dioxygenases (TET, JmjC)

Competitive
Inhibition

Epigenetic Dysregulation
(DNA/Histone Hypermethylation)

Blocked Demethylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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